Cas no 2680787-27-1 (2-N-(butan-2-yl)-2,2,2-trifluoroacetamido-4-methyl-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-N-(butan-2-yl)-2,2,2-trifluoroacetamido-4-methyl-1,3-thiazole-5-carboxylic acid
• CAS No: 2680787-27-1
• MF: C₁₁H₁₃F₃N₂O₃S
• MW: 310.292732000351
• CID: 5635068
• PubChem ID: 165921736
• Update Time: 2025-08-04

2-N-(butan-2-yl)-2,2,2-trifluoroacetamido-4-methyl-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28292072
• 2680787-27-1
• 2-[N-(butan-2-yl)-2,2,2-trifluoroacetamido]-4-methyl-1,3-thiazole-5-carboxylic acid
• 2-N-(butan-2-yl)-2,2,2-trifluoroacetamido-4-methyl-1,3-thiazole-5-carboxylic acid

• Inchi： 1S/C11H13F3N2O3S/c1-4-5(2)16(9(19)11(12,13)14)10-15-6(3)7(20-10)8(17)18/h5H,4H2,1-3H3,(H,17,18)
• InChI Key： HXWAQTPBUKMTQM-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C)N=C1N(C(C(F)(F)F)=O)C(C)CC

Computed Properties

• Exact Mass: 310.05989794g/mol
• Monoisotopic Mass: 310.05989794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 98.7Ų

Additional information on 2-N-(butan-2-yl)-2,2,2-trifluoroacetamido-4-methyl-1,3-thiazole-5-carboxylic acid

Introduction to 2-N-(butan-2-yl)-2,2,2-trifluoroacetamido-4-methyl-1,3-thiazole-5-carboxylic acid (CAS No. 2680787-27-1)

2-N-(butan-2-yl)-2,2,2-trifluoroacetamido-4-methyl-1,3-thiazole-5-carboxylic acid, identified by its CAS number 2680787-27-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thiazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of multiple functional groups, including a trifluoroacetamide moiety and an amino acid-derived side chain, makes it a promising candidate for further exploration in drug discovery and development.

The structural features of 2-N-(butan-2-yl)-2,2,2-trifluoroacetamido-4-methyl-1,3-thiazole-5-carboxylic acid contribute to its unique chemical properties. The trifluoroacetamide group introduces fluorine atoms, which are known to enhance metabolic stability and binding affinity in drug molecules. Additionally, the 4-methylthiazole core provides a scaffold that is commonly found in bioactive compounds, suggesting potential interactions with biological targets such as enzymes and receptors. These characteristics make it an intriguing subject for research in the development of novel therapeutic agents.

In recent years, there has been growing interest in thiazole derivatives due to their demonstrated efficacy in various therapeutic areas. For instance, studies have highlighted the antimicrobial and anti-inflammatory properties of thiazole-based compounds. The specific modification of 2-N-(butan-2-yl)-2,2,2-trifluoroacetamido-4-methyl-1,3-thiazole-5-carboxylic acid with a butan-2-yl side chain may enhance its solubility and bioavailability, making it more suitable for pharmaceutical applications. This modification aligns with current trends in drug design aimed at improving pharmacokinetic profiles.

One of the most compelling aspects of this compound is its potential as a lead molecule for further derivatization. Researchers have been exploring strategies to optimize the biological activity of thiazole derivatives by modifying their core structure or introducing additional functional groups. The presence of both an amide and a carboxylic acid moiety in 2-N-(butan-2-yl)-2,2,2-trifluoroacetamido-4-methyl-1,3-thiazole-5-carboxylic acid provides multiple sites for chemical manipulation. This flexibility allows scientists to fine-tune the compound's properties to achieve desired biological effects.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Virtual screening techniques can be employed to identify how 2-N-(butan-2-yl)-2,2,2-trifluoroacetamido-4-methyl-1,3-thiazole-5-carboxylic acid interacts with biological targets at the molecular level. These studies can provide valuable insights into its mechanism of action and guide the design of more potent derivatives. For example, molecular docking simulations have been used to predict binding affinities and identify key interactions between thiazole-based compounds and protein targets.

The pharmaceutical industry has shown particular interest in compounds that exhibit dual functionality—that is, they can interact with multiple targets or produce multiple effects simultaneously. The structural complexity of CAS No. 2680787-27-1 suggests that it may possess such properties. Further research is needed to fully elucidate its potential applications in treating complex diseases such as cancer or neurodegenerative disorders. Preliminary studies have hinted at its ability to modulate pathways involved in inflammation and cell proliferation.

In conclusion,CAS No 2680787 27 1 represents a promising scaffold for medicinal chemistry innovation. Its unique structural features—combining a trifluoroacetamide group with a butanoyl side chain on a methylthiazole core—make it an attractive candidate for drug development efforts aimed at addressing unmet medical needs. As research continues to uncover new therapeutic applications for thiazole derivatives,this compound will likely play an important role in shaping future treatments across multiple disease areas.